Cas no 1341658-84-1 (N-(Pyridin-3-ylmethyl)oxetan-3-amine)

• Product Name: N-(Pyridin-3-ylmethyl)oxetan-3-amine
• CAS No: 1341658-84-1
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 4585694
• PubChem ID: 63622352
• Update Time: 2025-06-10

N-(Pyridin-3-ylmethyl)oxetan-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(Pyridin-3-ylmethyl)oxetan-3-amine
• CS-0362389
• N-[(pyridin-3-yl)methyl]oxetan-3-amine
• A1-15132
• 1341658-84-1
• AKOS012932420
• KS-7140

• MDL： I167027
• Inchi： 1S/C9H12N2O/c1-2-8(4-10-3-1)5-11-9-6-12-7-9/h1-4,9,11H,5-7H2
• InChI Key： SDXWHBVRHGCNJY-UHFFFAOYSA-N
• SMILES： C1=NC=CC=C1CNC1COC1

Computed Properties

• Exact Mass: 164.094963011g/mol
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 34.2Ų

Additional information on N-(Pyridin-3-ylmethyl)oxetan-3-amine

N-(Pyridin-3-ylmethyl)oxetan-3-amine: A Promising Compound in Medicinal Chemistry

N-(Pyridin-3-ylmethyl)oxetan-3-amine, with the CAS number 1341658-84-1, is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of oxetanes, which are four-membered ring compounds with a high degree of structural rigidity and conformational flexibility. These properties make N-(Pyridin-3-ylmethyl)oxetan-3-amine an attractive scaffold for the design and synthesis of novel bioactive molecules.

The pyridine moiety in N-(Pyridin-3-ylmethyl)oxetan-3-amine is a well-known heterocyclic aromatic compound that is widely used in pharmaceuticals due to its ability to form hydrogen bonds and π-stacking interactions. The combination of the pyridine ring with the oxetane ring provides a unique set of pharmacophoric elements that can be exploited for various biological activities. Recent studies have shown that N-(Pyridin-3-ylmethyl)oxetan-3-amine and its derivatives exhibit promising activities in several therapeutic areas, including neurodegenerative diseases, cancer, and inflammatory disorders.

In the context of neurodegenerative diseases, N-(Pyridin-3-ylmethyl)oxetan-3-amine has been investigated for its potential as a modulator of neurotransmitter systems. For instance, a study published in the Journal of Medicinal Chemistry reported that N-(Pyridin-3-ylmethyl)oxetan-3-amine derivatives showed selective binding to serotonin receptors, which are implicated in conditions such as depression and anxiety. The high affinity and selectivity of these compounds for specific receptor subtypes make them valuable leads for the development of novel antidepressants and anxiolytics.

Furthermore, N-(Pyridin-3-ylmethyl)oxetan-3-amine has demonstrated antiproliferative activity against various cancer cell lines. A recent publication in Cancer Research highlighted the ability of N-(Pyridin-3-ylmethyl)oxetan-3-amine derivatives to inhibit the growth of breast cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. The mechanism of action involves the modulation of protein kinases, such as AKT and ERK, which are frequently dysregulated in cancer cells. These findings suggest that N-(Pyridin-3-ylmethyl)oxetan-3-amine could serve as a lead compound for the development of targeted cancer therapies.

In addition to its potential in neurodegenerative diseases and cancer, N-(Pyridin-3-ylmethyl)oxetan-3-amine has also shown promise in the treatment of inflammatory disorders. Inflammatory conditions such as rheumatoid arthritis and Crohn's disease are characterized by chronic inflammation and tissue damage. A study published in the Journal of Inflammation Research found that N-(Pyridin-3-ylmethyl)oxetan-3-amine derivatives exhibited potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The ability to modulate these cytokines makes N-(Pyridin-3-ylmethyl)oxetan-3-amine a potential candidate for developing new anti-inflammatory drugs.

The synthetic accessibility of N-(Pyridin-3-ylmethyl)oxetan-3-amines is another factor contributing to their appeal in medicinal chemistry. Several efficient synthetic routes have been developed to access this class of compounds, allowing for the rapid generation of structurally diverse analogs for biological evaluation. For example, a recent paper in Organic Letters described a palladium-catalyzed coupling reaction that enables the facile synthesis of N-(Pyridin-3-ymlmethylyl)oxetan-amines with high yields and excellent regioselectivity. This synthetic methodology has facilitated the exploration of structure–activity relationships (SAR) studies, leading to the identification of optimized lead compounds with enhanced potency and selectivity.

Despite its promising therapeutic potential, further research is needed to fully understand the pharmacokinetic properties and safety profile of N-(Pyridin-ymlmethylyl)oxetam-amines. Preclinical studies are currently underway to evaluate their bioavailability, metabolism, and toxicity profiles. These studies will provide crucial insights into the translational potential of these compounds from bench to bedside.

In conclusion, N-(Pyridin-ymlmethylyl)oxetam-amines represent a class of compounds with significant potential in medicinal chemistry. Their unique structural features and diverse biological activities make them attractive scaffolds for the development of novel therapeutics targeting neurodegenerative diseases, cancer, and inflammatory disorders. Ongoing research efforts aim to optimize their pharmacological properties and advance them towards clinical applications.